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Compound of Interest

Compound Name: 2-Nitrobenzaldehyde

Cat. No.: B1664092 Get Quote

Essential safety and logistical information for the proper disposal of 2-Nitrobenzaldehyde,

ensuring the safety of personnel and compliance with regulations.

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to laboratory safety and environmental

responsibility. This document provides a clear, step-by-step guide for the safe disposal of 2-
Nitrobenzaldehyde.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including splash goggles, a lab coat, gloves, and a dust respirator.[1]

Work should be conducted in a well-ventilated area or under a chemical fume hood to minimize

inhalation exposure.[2][3] Avoid generating dust when handling the solid chemical.[2][4]

Spill Management
In the event of a spill, immediate action is necessary to contain the material and prevent

contamination.

Minor Spills: For small spills, remove all sources of ignition. Use appropriate tools to carefully

collect the spilled solid and place it into a suitable, labeled waste disposal container. Clean

the contaminated surface by spreading water and dispose of the cleaning materials

according to local and regional authority requirements.
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Major Spills: For larger spills, alert personnel in the area and, if necessary, emergency

responders. Use a shovel to transfer the material into a convenient waste disposal container.

Step-by-Step Disposal Protocol
The disposal of 2-Nitrobenzaldehyde must be conducted in accordance with all local, state,

and federal regulations. This chemical should be treated as hazardous waste.

Container Management: Keep the 2-Nitrobenzaldehyde in its original container. Do not mix

it with other waste. Ensure the container is tightly closed and properly labeled.

Waste Collection: Dispose of the contents and container at an approved waste disposal

plant. This material and its container must be disposed of as hazardous waste.

Contaminated Materials: Any materials used to clean up spills or that have come into contact

with 2-Nitrobenzaldehyde should also be placed in a labeled container for hazardous waste

disposal. This includes contaminated clothing, which should be removed immediately and

washed before reuse.

Consultation: If there is any uncertainty regarding disposal procedures, consult your

institution's Environmental Health and Safety (EHS) department or a licensed waste

management authority.

Quantitative Data Summary
While specific quantitative disposal limits are determined by local regulations, the following

table summarizes key hazard and physical property data for 2-Nitrobenzaldehyde.

Property Value Reference

Acute Oral Toxicity (LD50) 600 mg/kg [Mouse]

GHS Hazard Statements
H302, H315, H319, H335,

H412

Storage Temperature
Store in a cool, well-ventilated

place

Auto-ignition Temperature 200 °C / 392 °F
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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